Deciphering TM 5441: Structural Biology, Mechanism of Action, and Preclinical Applications of a Targeted PAI-1 Inhibitor
Deciphering TM 5441: Structural Biology, Mechanism of Action, and Preclinical Applications of a Targeted PAI-1 Inhibitor
Executive Summary
Structural Biology & Mechanism of Action
The Serpin "Suicide" Inhibition Mechanism
To understand TM 5441, one must first understand the unique mechanism of serpins. PAI-1 exposes a flexible reactive center loop (RCL) containing a substrate-mimicking peptide sequence (Arg346-Met347). Upon interaction with tPA or uPA, the protease cleaves the RCL. This cleavage triggers a massive thermodynamic conformational shift, inserting the cleaved RCL into the central β -sheet A (specifically as strand s4A) of PAI-1. This structural inversion physically crushes the protease, forming a covalent, catalytically inactive complex that is subsequently targeted for endocytosis via LRP1[1].
TM 5441 Binding and Allosteric Modulation
TM 5441 functions as an allosteric modulator rather than a competitive active-site inhibitor. Structural and proteomic analyses reveal that TM 5441 binds to the flexible joint region and the cleft of the central β -sheet A (the S4A pocket) of PAI-1[5].
By occupying this critical structural node, TM 5441 exerts a two-step mechanism of inhibition:
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Steric Restriction: It restricts the structural flexibility of the joint region, physically preventing the RCL from inserting into the β -sheet A.
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Substrate Induction: By blocking RCL insertion, TM 5441 forces PAI-1 to act as a standard substrate rather than a "suicide" inhibitor. The protease (tPA/uPA) cleaves the RCL, but because the loop cannot insert into the β -sheet, the protease is released unharmed and remains active, while PAI-1 is converted into an inert, cleaved form.
Intracellular eNOS Restoration
Pharmacological Profile & Quantitative Data
TM 5441 exhibits excellent oral bioavailability and target specificity. Crucially, it does not inhibit other serine proteases such as anti-thrombin III or α 2-antiplasmin, which explains its lack of bleeding liability in murine models[4].
Table 1: TM 5441 Pharmacokinetic and Pharmacodynamic Summary
| Parameter | Value / Observation | Biological Context | Reference |
| IC 50 (Apoptosis) | 13.9 – 51.1 μ M | Induction of intrinsic apoptosis in HT1080, HCT116, and MDA-MB-231 cell lines. | [6] |
| Cmax (Peak Plasma) | 11.4 μ M | Achieved 1 hour post oral administration (20 mg/kg). | [6] |
| Clearance | Undetectable at 23h | Rapid systemic clearance prevents chronic accumulation toxicity. | [6] |
| In Vivo Dosing | 2 – 20 mg/kg/day | Effective range for murine models (e.g., STZ-diabetic mice, NAFLD, COPD). | [3][4][7] |
| Specificity | Highly Selective | No off-target inhibition of anti-thrombin III or α 2-antiplasmin. | [4] |
Pleiotropic Effects in Pathophysiology
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Cellular Senescence & Aging: PAI-1 is a validated marker and driver of the Senescence-Associated Secretory Phenotype (SASP). TM 5441 treatment prevents Nω -nitro-L-arginine methyl ester (L-NAME)-induced vascular senescence (reducing p16 expression and telomere shortening) and significantly prolongs the lifespan of klotho-null aging mice[2][6].
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Fibrosis & NAFLD: In high-fat diet (HFD)-induced Non-Alcoholic Fatty Liver Disease (NAFLD), TM 5441 restores mitochondrial biogenesis (upregulating PGC-1 α and TFAM) and blocks PAI-1-induced TGF- β 1 and fibronectin expression, halting hepatic steatosis and fibrosis[4].
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Pulmonary Inflammation (COPD): In murine models exposed to cigarette smoke extract (CSE), oral TM 5441 (20 mg/kg) suppressed neutrophil and macrophage infiltration in bronchoalveolar lavage fluid (BALF) and reduced neutrophil elastase expression, attenuating emphysema without altering coagulation times[7].
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Oncology: TM 5441 induces mitochondrial depolarization and caspase 3/7-mediated apoptosis in cancer cells. In HT1080 xenografts, it disrupts tumor vasculature, decreasing tumor growth and increasing survival[1][6].
Experimental Protocols
To ensure rigorous, self-validating experimental designs, the following protocols outline the optimal use of TM 5441 in preclinical settings.
Protocol A: In Vitro Fluorogenic PAI-1 Inhibition Assay
Reagent Preparation:
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Reconstitute TM 5441 in 100% DMSO to a stock concentration of 25 mM[6].
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Prepare working dilutions in assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Tween-20). Note: Final DMSO concentration in the assay must not exceed 1% to prevent protein denaturation.
Assay Steps:
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Complex Formation: In a 96-well black microplate, incubate recombinant active human PAI-1 (final concentration 20 nM) with varying concentrations of TM 5441 (0.1 μ M to 100 μ M) for 30 minutes at room temperature. Include a vehicle control (1% DMSO) and a positive control inhibitor (e.g., Tiplaxtinin).
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Protease Addition: Add human single-chain tPA (final concentration 5 nM) to the wells. Incubate for 15 minutes at 37°C to allow for the serpin-protease interaction.
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Substrate Cleavage: Add a fluorogenic plasminogen/tPA substrate (e.g., Methylsulfonyl-D-cyclohexyltyrosyl-glycyl-arginine-7-amino-4-methylcoumarin) at a final concentration of 200 μ M.
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Kinetic Read: Immediately transfer the plate to a fluorescence microplate reader. Measure kinetics at Ex: 360 nm / Em: 460 nm every 2 minutes for 30 minutes at 37°C.
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Data Analysis: Calculate the initial velocity ( V0 ) of the linear portion of the curve. TM 5441 efficacy is directly proportional to the recovery of fluorescent signal (active tPA).
Protocol B: In Vivo Dosing Formulation (Murine Models)
Due to its lipophilic nature, TM 5441 requires specific formulation for oral gavage to ensure consistent bioavailability[6].
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Solvent System 1 (Aqueous/PEG): For a 2.5 mg/mL clear working solution (ideal for short-term studies):
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Add 100 μ L of TM 5441 DMSO stock (25.0 mg/mL) to 400 μ L PEG300. Vortex thoroughly.
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Add 50 μ L Tween-80. Vortex until homogenous.
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Slowly add 450 μ L sterile saline while mixing to adjust the final volume to 1 mL.
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Solvent System 2 (Oil-based): For continuous dosing exceeding 14 days (minimizes GI tract irritation from PEG/Tween):
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Add 100 μ L of TM 5441 DMSO stock (25.0 mg/mL) to 900 μ L Corn Oil. Mix evenly via sonication for 5 minutes.
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Administration: Administer via oral gavage at 2 to 20 mg/kg/day depending on the pathological model[3][6].
References
- American Diabetes Associ
- Genes that escape X chromosome inactivation modulate sex differences in valve myofibroblasts NIH
- Phosphatase-independent activity of smooth-muscle calcineurin orchestrates a gene expression program leading to hypertension bioRxiv
- TM5441 | PAI-1 Inhibitor MedChemExpress
- Unbiased proteomics identifies plasminogen activator inhibitor-1 as a negative regulator of endothelial nitric oxide synthase PNAS
- Plasminogen Activator Inhibitor-1 in Cancer: Rationale and Insight for Future Therapeutic Testing AACR Journals
- Structural Insight into the Two-Step Mechanism of PAI-1 Inhibition by Small Molecule TM5484 NIH / PMC
- PAI-1 Inhibitor TM5441 Attenuates Emphysema and Airway Inflammation in a Murine Model of Chronic Obstructive Pulmonary Disease MDPI
- Role of plasminogen activator inhibitor-1 (PAI-1)
- TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic f
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